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Compound of Interest

Compound Name: Magnesium L-Threonate

Cat. No.: B608804 Get Quote

Introduction

Magnesium L-Threonate (MgT) is a unique compound that has demonstrated the ability to

elevate magnesium levels in the brain, making it a compound of significant interest in

neuroscience research.[1] It is formed by chelating magnesium with L-threonic acid, a

metabolite of vitamin C.[1] Research suggests that MgT plays a crucial role in synaptic

plasticity, learning, and memory by increasing synaptic density.[2][3] Specifically, it has been

shown to upregulate the NR2B subunit of the NMDA receptor, a key component in long-term

potentiation and memory formation.[4][5] These properties make MgT a valuable tool for

researchers studying cognitive function, age-related cognitive decline, and neurodegenerative

diseases like Alzheimer's.[2][6][7]

Proper preparation of stock solutions is the first critical step for obtaining reliable and

reproducible results in in vitro and in vivo experiments. This document provides detailed

protocols for the preparation, storage, and use of Magnesium L-Threonate solutions in a

laboratory setting.

Physicochemical Properties
Summarized below are the key physicochemical properties of Magnesium L-Threonate. The

compound is typically available as a white to off-white, water-soluble powder.[8]
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Property Data Reference(s)

Molecular Formula C₈H₁₄MgO₁₀ [9]

Molecular Weight 294.49 g/mol [9]

CAS Number 778571-57-6 [9]

Appearance White to off-white powder [10][8]

Solubility (in Water)

Highly soluble; ~47 g/L at

24°C. Another source reports

5g/100mL (50g/L).

[3][8][11]

Powder Stability
Stable for up to 36 months at

25°C ± 2°C.
[8]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Aqueous Stock Solution (e.g., 100 mM)
This protocol describes the preparation of a sterile, high-concentration stock solution of

Magnesium L-Threonate suitable for most laboratory applications, including cell culture.

Materials:

Magnesium L-Threonate powder (e.g., Magtein®)

Nuclease-free water (or appropriate cell culture grade water)

Sterile conical tubes (15 mL or 50 mL)

0.22 µm sterile syringe filter

Sterile syringes

Calibrated analytical balance and weigh boats

Vortex mixer or magnetic stirrer
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Procedure:

Calculate Required Mass: Determine the mass of MgT powder needed. For a 100 mM

solution, use the molecular weight (294.49 g/mol ).

Mass (g) = 0.1 mol/L * 0.29449 kg/mol * Volume (L)

Example for 10 mL of 100 mM stock: 0.1 * 294.49 * 0.01 = 0.2945 g (or 294.5 mg).

Weighing: Accurately weigh the calculated amount of MgT powder in a weigh boat using a

calibrated analytical balance.

Dissolution: Transfer the powder to a sterile conical tube. Add approximately 80% of the final

desired volume of nuclease-free water.

Mixing: Cap the tube securely and vortex vigorously until the powder is completely dissolved.

A magnetic stirrer can also be used for larger volumes. The solution should be clear and

colorless.

Volume Adjustment: Add nuclease-free water to reach the final desired volume and mix

thoroughly.

Sterilization: Draw the solution into a sterile syringe. Attach a 0.22 µm sterile syringe filter

and dispense the solution into a new, sterile conical tube. This step is critical for cell culture

applications to prevent contamination.

Aliquoting and Storage: Dispense the sterile stock solution into smaller, single-use, sterile

microcentrifuge tubes. This prevents contamination and degradation from repeated freeze-

thaw cycles.[12] Label aliquots clearly with the compound name, concentration, and date of

preparation.

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol outlines the dilution of the high-concentration stock solution to final working

concentrations for treating cells. Working concentrations must be optimized for specific cell
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lines and experimental goals. Studies have shown that modulating extracellular magnesium

concentration can impact cellular processes.[6][13]

Procedure:

Determine Final Concentration: Based on literature or preliminary experiments, decide on

the final concentration of MgT to be used in your cell culture medium.

Calculate Dilution: Use the M1V1 = M2V2 formula to calculate the volume of stock solution

needed.

V1 (Volume of stock) = [M2 (Final concentration) * V2 (Final volume)] / M1 (Stock

concentration)

Example: To prepare 10 mL of cell culture medium with a final MgT concentration of 100

µM from a 100 mM stock:

V1 = (100 µM * 10 mL) / 100,000 µM = 0.01 mL (or 10 µL)

Preparation: In a sterile environment (e.g., a biological safety cabinet), add the calculated

volume of the MgT stock solution to the pre-warmed cell culture medium.

Mixing and Application: Gently mix the medium to ensure uniform distribution of the

compound before adding it to the cells.

Recommended Storage
Proper storage is essential to maintain the stability and efficacy of Magnesium L-Threonate
solutions.
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Solution Type Temperature Duration Notes Reference(s)

Powder 25°C ± 2°C 36 months
Store in a dry,

dark place.
[8]

Stock Solution -20°C 1 month

Aliquot to avoid

repeated freeze-

thaw cycles.

[12]

Stock Solution -80°C 6 months

Preferred for

long-term

storage.

[12]
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Workflow for preparing MgT stock solutions.
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Simplified Signaling Pathway of Magnesium L-Threonate
in Neurons
Magnesium L-Threonate is unique in its ability to cross the blood-brain barrier and increase

intracellular magnesium concentration within neurons.[2][5] This elevation in magnesium

modulates several key signaling pathways that enhance synaptic plasticity and cognitive

function. The L-threonate component facilitates this uptake, potentially through glucose

transporters (GLUTs).[5][14] Increased intracellular magnesium influences NMDA receptor

activity, which is crucial for learning and memory, and can also activate other pro-survival and

plasticity-related pathways like PI3K/Akt and ERK/CREB.[4][6][13]
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Key signaling pathways modulated by MgT.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Magnesium L-Threonate: Champion of Cognitive Health [casi.org]

2. nbinno.com [nbinno.com]

3. vegasci.com [vegasci.com]

4. metagenicsinstitute.com [metagenicsinstitute.com]

5. Regulation of structural and functional synapse density by L-threonate through modulation
of intraneuronal magnesium concentration - PubMed [pubmed.ncbi.nlm.nih.gov]

6. Magnesium-L-threonate exhibited a neuroprotective effect against oxidative stress
damage in HT22 cells and Alzheimer’s disease mouse model - PMC [pmc.ncbi.nlm.nih.gov]

7. Types of Magnesium and Their Benefits [healthline.com]

8. food.gov.uk [food.gov.uk]

9. echemi.com [echemi.com]

10. nutraceuticalsworld.com [nutraceuticalsworld.com]

11. acnfp.food.gov.uk [acnfp.food.gov.uk]

12. medchemexpress.com [medchemexpress.com]

13. researchgate.net [researchgate.net]

14. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes: Preparation of Magnesium L-
Threonate (MgT) Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608804#how-to-prepare-magnesium-l-threonate-
stock-solutions-for-laboratory-use]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b608804?utm_src=pdf-custom-synthesis
https://www.casi.org/magnesium-l-threonate-champion-of-cognitive-health
https://www.nbinno.com/article/vitamins/gut-brain-axis-magnesium-l-threonate-pathway-neurological-health
https://www.vegasci.com/html_news/?22-Press-Release-Wuxi-Vega-Science-Co-Ltd-Introduces-High-Solubility-Magnesium-L-Threonate-for-Liposomal-Supplement-Manufacturing-22.html
https://www.metagenicsinstitute.com/wp-content/uploads/2018/01/Mag-L-Threonate-Science-Review-MET2423.pdf?utm_source=posts&utm_medium=PDF&utm_campaign=Science-Review&utm_content=Magnesium-L-threonate
https://pubmed.ncbi.nlm.nih.gov/27178134/
https://pubmed.ncbi.nlm.nih.gov/27178134/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8968501/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8968501/
https://www.healthline.com/nutrition/magnesium-types
https://www.food.gov.uk/sites/default/files/media/document/Safety-Assessment-Magnesium-L-threonate-novel.pdf
https://www.echemi.com/produce/pr2301201049-l-threonate-magnesium-99-powder-778571-57-6.html
https://www.nutraceuticalsworld.com/breaking-news/magnesium-l-threonate-strengthens-adaptive-neuron-configurations-in-vitro-study/
https://acnfp.food.gov.uk/print/pdf/node/6776
https://www.medchemexpress.com/l-threonic-acid-magnesium.html
https://www.researchgate.net/figure/Magnesium-concentrations-in-the-culture-medium-were-stable-during-differentiation-The_fig3_313898235
https://www.researchgate.net/publication/302919007_Regulation_of_structural_and_functional_synapse_density_by_L-threonate_through_modulation_of_intraneuronal_magnesium_concentration
https://www.benchchem.com/product/b608804#how-to-prepare-magnesium-l-threonate-stock-solutions-for-laboratory-use
https://www.benchchem.com/product/b608804#how-to-prepare-magnesium-l-threonate-stock-solutions-for-laboratory-use
https://www.benchchem.com/product/b608804#how-to-prepare-magnesium-l-threonate-stock-solutions-for-laboratory-use
https://www.benchchem.com/product/b608804#how-to-prepare-magnesium-l-threonate-stock-solutions-for-laboratory-use
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b608804?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

